BE“GHE Foundational & Exploratory

Check Availability & Pricing

Aniline, 5-tert-pentyl-2-phenoxy- material safety
data sheet (MSDS)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Aniline, 5-tert-pentyl-2-phenoxy-

Cat. No.: B11958710

An In-depth Technical Guide on Aniline, 5-tert-
pentyl-2-phenoxy-

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) is
readily available for Aniline, 5-tert-pentyl-2-phenoxy-. The following information is compiled
from data on structurally similar compounds, including aniline, 2-phenoxyaniline, and other
substituted anilines, to provide a comprehensive guide on its presumed properties and safe

handling. All data should be treated as indicative and used with caution. A thorough risk
assessment should be conducted before handling this compound.

Section 1: Chemical and Physical Properties

The properties of Aniline, 5-tert-pentyl-2-phenoxy- are supplemented with data from its core
structures, aniline and 2-phenoxyaniline, for a comparative perspective.

Table 1.1: Identifiers and Basic Properties
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Aniline, 5-tert- . -
Property Aniline 2-Phenoxyaniline
pentyl-2-phenoxy-
CAS Number 70289-36-0[1] 62-53-3[2] 2688-84-8[3][4]
Molecular Formula C17H21NO[1] CeH7N C12H1:NO[4][5]

Molecular Weight 255.35 g/mol [1] 93.13 g/mol [6] 185.22 g/mol [4]
Colorless oily liquid, ]
N White to brown
Appearance Not specified darkens on exposure
) ] crystals or powder[5]
to air and light[7]
a Aromatic, amine- N
Odor Not specified Not specified

like[6]

Table 1.2: Physicochemical Data

Aniline, 5-tert-

Property Aniline 2-Phenoxyaniline
pentyl-2-phenoxy-
- _ 353.7 °C at 760 170 °C at 18 mmHg[4]
Boiling Point 184.1 °C[6]
mmHg[1] [8]
Melting Point Not specified -6 °C[6] 47-49 °C[4][8]
) 113 °C (closed cup)[4]
Flash Point 155.4 °C[1] 70 °C (closed cup)[6] ]
Density 1.04 g/cm3[1] 1.0216 g/cm3[6] Not specified
3.53E-05 mmHg at » -
Vapor Pressure Not specified Not specified

25°C[1]

Soluble in cold water,

Slightly soluble in

Solubility Not specified hot water, methanol, chloroform and
diethyl ether[6] methanol[8]

XLogP3 5[1] Not specified Not specified
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Section 2: Hazard Identification and Toxicological
Profile

The hazard profile for Aniline, 5-tert-pentyl-2-phenoxy- is inferred from the known hazards of
aniline and 2-phenoxyaniline. Aromatic amines as a class are known for their potential toxicity.
[10]

Table 2.1: GHS Hazard Classification (Inferred)
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Hazard Class

Inferred Classification for
Aniline, 5-tert-pentyl-2-
phenoxy-

Basis for Inference
(Aniline & 2-
Phenoxyaniline)

Acute Toxicity, Oral

Category 3 or 4

Aniline: Toxic if swallowed
(Category 3)[2][11][12]. 2-
Phenoxyaniline: Harmful if

swallowed (Category 4)[3][9].

Acute Toxicity, Dermal

Category 3 or 4

Aniline: Toxic in contact with
skin (Category 3)[2][11][12]. 2-
Phenoxyaniline: Harmful in

contact with skin (Category 4)
[S169]-

Acute Toxicity, Inhalation

Category 3 or 4

Aniline: Toxic if inhaled

(Category 3)[2][11][12]. 2-
Phenoxyaniline: Harmful if
inhaled (Category 4)[3][9].

Skin Corrosion/Irritation

Category 2

2-Phenoxyaniline: Causes skin

irritation (Category 2)[9].

Serious Eye Damage/Irritation

Category 1 or 2

Aniline: Causes serious eye
damage (Category 1)[2][11]
[12]. 2-Phenoxyaniline:
Causes serious eye irritation
(Category 2)[3][9].

Skin Sensitization

Category 1

Aniline: May cause an allergic
skin reaction (Category 1)[11]
[12][13].

Germ Cell Mutagenicity

Suspected of causing genetic
defects (Category 2)

Aniline: Suspected of causing
genetic defects (Category 2)[2]
[11][12].

Carcinogenicity

Suspected of causing cancer
(Category 2)

Aniline: Suspected of causing
cancer (Category 2)[2][11][12].
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Aniline: Causes damage to
Specific Target Organ Toxicity organs through prolonged or
Category 1
(Repeated Exposure) repeated exposure (Category

DI2][A1][12].

) Aniline: Very toxic to aquatic
Hazardous to the Aquatic ] ] )
Category 1 life with long lasting effects

(Category 1)[11][12][13].

Environment

Toxicological Data of Related Compounds
e Aniline:

o LD50 Oral (Rat): 250 mg/kg[6]

o LD50 Dermal (Rabbit): 820 mg/kg[6]

o May cause methemoglobinemia, cyanosis, and damage to the liver, kidneys, and central
nervous system.[6]

e Phenoxy Herbicides:
o Generally classified as moderately toxic.[14]
o Can cause mild skin and eye irritation.[14]

Section 3: Experimental Protocols and Safe
Handling

Given the anticipated hazards, stringent safety protocols must be followed when handling
Aniline, 5-tert-pentyl-2-phenoxy-.

3.1 Personal Protective Equipment (PPE)
o Eye/Face Protection: Wear tightly fitting safety goggles and a face shield (e.g., EN 166).

e Skin Protection:
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o Wear chemical-resistant gloves (e.g., nitrile, neoprene) inspected prior to use.

o Wear protective clothing to prevent skin contact.

o Respiratory Protection: Use a NIOSH-approved respirator with an organic vapor cartridge if
ventilation is inadequate or for spill response.

3.2 Engineering Controls
o Work in a well-ventilated area, preferably in a chemical fume hood.
» Facilities should be equipped with an eyewash station and a safety shower.
3.3 General Handling Protocol for Aromatic Amines
e Preparation:
o Consult the Safety Data Sheet (if available) and understand the potential hazards.
o Ensure all necessary PPE is available and in good condition.
o Prepare the work area, ensuring it is clean and uncluttered.
» Dispensing:
o If the compound is a solid, handle it in a way that minimizes dust generation.
o Ifitis a liquid, dispense it carefully to avoid splashing.
o Use appropriate tools (e.g., spatulas, pipettes) for transfer.

e During Reaction:

o

Set up reactions in a chemical fume hood.

[¢]

Use equipment that is properly grounded to prevent static discharge.

[¢]

Keep the reaction vessel closed as much as possible.
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e Post-Reaction/Cleanup:

o Quench the reaction safely according to the specific protocol.

o Clean all equipment thoroughly.

o Dispose of waste in properly labeled hazardous waste containers.
e Personal Hygiene:

o Wash hands thoroughly with soap and water after handling.

o Do not eat, drink, or smoke in the laboratory.
3.4 Storage

e Store in a cool, dry, well-ventilated area away from incompatible substances such as
oxidizing agents, acids, and bases.[15][16]

» Keep containers tightly closed and clearly labeled.[16]
e Protect from light and moisture.[13]
3.5 First-Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[13]

o Skin Contact: Immediately remove contaminated clothing. Wash skin with plenty of soap and
water for at least 15 minutes. Seek immediate medical attention.[13]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[6]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[12]
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Section 4: Visualizations

As no specific biological pathways for Aniline, 5-tert-pentyl-2-phenoxy- have been
documented, a logical workflow for the safe handling of this and similar aromatic amines is
provided below.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b11958710?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11958710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General Workflow for Safe Handling of Aromatic Amines
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Caption: Workflow for Safe Handling of Aromatic Amines.
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This document is intended for informational purposes only and does not constitute a formal
MSDS. All laboratory work should be conducted under the supervision of qualified personnel
and in accordance with all applicable safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b11958710#aniline-5-tert-pentyl-2-phenoxy-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/product/b11958710#aniline-5-tert-pentyl-2-phenoxy-material-safety-data-sheet-msds
https://www.benchchem.com/product/b11958710#aniline-5-tert-pentyl-2-phenoxy-material-safety-data-sheet-msds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11958710?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11958710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

